Cas no 2228470-84-4 (1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• CAS No: 2228470-84-4
• Molecular Formula: C₉H₈O₄
• Molecular Weight: 180.157423019409
• CID: 5967112
• PubChem ID: 154356111

1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one Properties

Names and Identifiers

• 1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• EN300-1807782
• SCHEMBL23258484
• 2228470-84-4

• InChIKey： NCXJWOOBAAJSID-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c1-2-6(10)5-3-4-7(11)9(13)8(5)12/h2-4,11-13H,1H2
• SMILES： OC1C(=C(C=CC=1C(C=C)=O)O)O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.04225873g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives